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Compound of Interest

Compound Name:

Cat. No.:

Methyl (1S)-3-

oxocyclopentaneacetate

B8050271

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and weight of the
chemical compound Methyl (1S)-3-oxocyclopentaneacetate. This compound is a methyl

ester derivative of 3-oxocyclopentaneacetic acid and is of interest in various research and

development applications.

Molecular Identity and Properties

The compound in question, systematically named Methyl 2-((1S)-3-oxocyclopentyl)acetate, is
often referred to by its common name, Methyl (1S)-3-oxocyclopentaneacetate. Its

fundamental physicochemical properties are summarized below.

Property Value Source
Molecular Formula CsH1203 [11[2]
Molecular Weight 156.18 g/mol [1]
Canonical SMILES COC(=0)CC1CCC(=0)C1 [1]
InChi Key CPXMFVOUUXTIOH- o
UHFFFAOYSA-N
CAS Number 2630-38-8 [1]12]
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It is important to note that while the "(1S)" designation specifies a particular stereocisomer, the
molecular formula and weight are identical for the racemic mixture and other stereocisomers of
Methyl 3-oxocyclopentaneacetate.

Related Compounds

For comparative analysis, the molecular formulas and weights of several structurally related
compounds are provided in the table below. These variations in structure, such as the presence
of additional substituents, can significantly alter the chemical and biological properties of the
molecule.

Compound Name Molecular Formula Molecular Weight ( g/mol )

Methyl 3-ox0-2-
pentylidenecyclopentaneacetat  Ci3zH200s3 224.30[3][4]

e

Methyl 2-(3-Oxo-2-((E)-pent-2-

C13H2003 224.30[3]
enyl)cyclopentyl)acetate
Methyl (3-Oxo-2-

C13H2203 226.31[5]
pentylcyclopentyl)acetate
Methyl [3-ox0-2-(2-

C13H1s803 222.28[6]

pentynyl)cyclopentyllacetate

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Methyl (1S)-3-
oxocyclopentaneacetate and related compounds are typically found in peer-reviewed
scientific literature and patents. Researchers seeking to work with this compound should
consult chemical databases such as PubChem and Chemical Abstracts Service (CAS) for
references to specific synthetic methods and analytical procedures. The CAS number 2630-38-
8 can be used as a primary identifier for literature searches.

Logical Workflow for Compound Property
Determination
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The following diagram illustrates a typical workflow for the identification and characterization of
a chemical compound like Methyl (1S)-3-oxocyclopentaneacetate.
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Caption: Workflow for determining the physicochemical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Methyl 2-(3-Ox0-2-((E)-Pent-2-Enyl)Cyclopentyl)Acetate | C13H2003 | CID 5367719 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 4. Methyl 3-oxo-2-pentylidenecyclopentaneacetate | C13H2003 | CID 20846408 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. Methyl (3-Oxo-2-pentylcyclopentyl)acetate | CymitQuimica [cymitquimica.com]

e 6. Methyl [3-0x0-2-(2-pentynyl)cyclopentyl]acetate | C13H1803 | CID 579060 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Methyl
(1S)-3-oxocyclopentaneacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b805027 1#methyl-1s-3-oxocyclopentaneacetate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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